Cas no 1903583-28-7 (rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate)

• Product Name: rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate
• CAS No: 1903583-28-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5820604
• PubChem ID: 137938873
• Update Time: 2025-06-15

rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate
• Methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate
• 1903583-28-7
• EN300-3056918

• Inchi： 1S/C8H15NO2/c1-11-8(10)7-4-2-3-6(7)5-9/h6-7H,2-5,9H2,1H3/t6-,7-/m1/s1
• InChI Key： YIGIXTPUHJVGNC-RNFRBKRXSA-N
• SMILES： O(C)C([C@@H]1CCC[C@@H]1CN)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate

Comprehensive Analysis of rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate (CAS No. 1903583-28-7)

The compound rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate (CAS No. 1903583-28-7) is a chiral cyclopentane derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the aminomethyl and carboxylate functional groups, make it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "chiral building blocks in drug discovery" and "cyclopentane derivatives in medicinal chemistry."

In recent years, the demand for chiral compounds like rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate has surged due to their role in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its potential as a scaffold for CNS-targeting drugs, given its structural similarity to neurotransmitters. The compound's CAS No. 1903583-28-7 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in academic and industrial settings.

The synthesis of rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate involves multi-step organic transformations, often starting from readily available cyclopentene precursors. Key steps include stereoselective hydrogenation and reductive amination, which are critical for achieving the desired (1R,2S) configuration. Its methyl ester group enhances solubility, facilitating downstream modifications. These attributes align with trending topics such as "green chemistry in API synthesis" and "sustainable chiral auxiliaries."

From a pharmacological perspective, this compound's cyclopentane backbone mimics natural lipid structures, making it a candidate for drug delivery systems. Its aminomethyl moiety allows for conjugation with targeting ligands, addressing current interests in "precision medicine" and "bioconjugation techniques." Additionally, its stability under physiological conditions has sparked investigations into its use as a pro-drug carrier.

Analytical characterization of rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate typically employs HPLC, NMR, and mass spectrometry. The compound's chiral purity is crucial for applications, resonating with industry demands for "high-purity intermediates." Regulatory compliance, such as ICH Q7 guidelines, further underscores the need for rigorous quality control during production.

In conclusion, rac-methyl (1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylate (CAS No. 1903583-28-7) represents a versatile tool in synthetic and medicinal chemistry. Its alignment with cutting-edge research areas like "fragment-based drug design" and "metabolite analogs" ensures its continued relevance. As the scientific community explores novel chiral synthons, this compound is poised to play a pivotal role in advancing therapeutic innovation.